Cas no 90839-97-7 (Benzenamine, N,N-dimethyl-4-(1,3,4-oxadiazol-2-yl)-)

• Product Name: Benzenamine, N,N-dimethyl-4-(1,3,4-oxadiazol-2-yl)-
• CAS No: 90839-97-7
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 788369
• PubChem ID: 6425040
• Update Time: 2025-04-19

Benzenamine, N,N-dimethyl-4-(1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-4-(1,3,4-oxadiazol-2-yl)-
• N,N-dimethyl-4-(1,3,4-oxadiazol-2-yl)aniline
• (4-dimethylaminophenyl)-1,3,4-oxadiazole
• 90839-97-7
• XOSWOAONVHPNSP-UHFFFAOYSA-N
• SCHEMBL5572932
• 1,3,4-Oxadiazole, 2-(4-dimethylaminophenyl)-
• DTXSID00423735

• Inchi： 1S/C10H11N3O/c1-13(2)9-5-3-8(4-6-9)10-12-11-7-14-10/h3-7H,1-2H3
• InChI Key： XOSWOAONVHPNSP-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.2Ų